Cas no 946298-21-1 (N4-(2,5-dimethylphenyl)-N2-(4-fluorophenyl)pteridine-2,4-diamine)
N4-(2,5-dimethylphenyl)-N2-(4-fluorophenyl)pteridine-2,4-diamine Chemical and Physical Properties
Names and Identifiers
-
- N4-(2,5-dimethylphenyl)-N2-(4-fluorophenyl)pteridine-2,4-diamine
- 4-N-(2,5-dimethylphenyl)-2-N-(4-fluorophenyl)pteridine-2,4-diamine
- AB00678368-01
- 946298-21-1
- AKOS024643098
- F2359-0501
-
- Inchi: 1S/C20H17FN6/c1-12-3-4-13(2)16(11-12)25-19-17-18(23-10-9-22-17)26-20(27-19)24-15-7-5-14(21)6-8-15/h3-11H,1-2H3,(H2,23,24,25,26,27)
- InChI Key: SFKAJWDPEXCQPW-UHFFFAOYSA-N
- SMILES: FC1C([H])=C([H])C(=C([H])C=1[H])N([H])C1=NC2C(C(=N1)N([H])C1C([H])=C(C([H])([H])[H])C([H])=C([H])C=1C([H])([H])[H])=NC([H])=C([H])N=2
Computed Properties
- Exact Mass: 360.14987273g/mol
- Monoisotopic Mass: 360.14987273g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 27
- Rotatable Bond Count: 4
- Complexity: 471
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 75.6Ų
N4-(2,5-dimethylphenyl)-N2-(4-fluorophenyl)pteridine-2,4-diamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2359-0501-2μmol |
N4-(2,5-dimethylphenyl)-N2-(4-fluorophenyl)pteridine-2,4-diamine |
946298-21-1 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2359-0501-5μmol |
N4-(2,5-dimethylphenyl)-N2-(4-fluorophenyl)pteridine-2,4-diamine |
946298-21-1 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2359-0501-10μmol |
N4-(2,5-dimethylphenyl)-N2-(4-fluorophenyl)pteridine-2,4-diamine |
946298-21-1 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2359-0501-20μmol |
N4-(2,5-dimethylphenyl)-N2-(4-fluorophenyl)pteridine-2,4-diamine |
946298-21-1 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2359-0501-1mg |
N4-(2,5-dimethylphenyl)-N2-(4-fluorophenyl)pteridine-2,4-diamine |
946298-21-1 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2359-0501-2mg |
N4-(2,5-dimethylphenyl)-N2-(4-fluorophenyl)pteridine-2,4-diamine |
946298-21-1 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2359-0501-3mg |
N4-(2,5-dimethylphenyl)-N2-(4-fluorophenyl)pteridine-2,4-diamine |
946298-21-1 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2359-0501-4mg |
N4-(2,5-dimethylphenyl)-N2-(4-fluorophenyl)pteridine-2,4-diamine |
946298-21-1 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2359-0501-5mg |
N4-(2,5-dimethylphenyl)-N2-(4-fluorophenyl)pteridine-2,4-diamine |
946298-21-1 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2359-0501-10mg |
N4-(2,5-dimethylphenyl)-N2-(4-fluorophenyl)pteridine-2,4-diamine |
946298-21-1 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
N4-(2,5-dimethylphenyl)-N2-(4-fluorophenyl)pteridine-2,4-diamine Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
Additional information on N4-(2,5-dimethylphenyl)-N2-(4-fluorophenyl)pteridine-2,4-diamine
N4-(2,5-dimethylphenyl)-N2-(4-fluorophenyl)pteridine-2,4-diamine: A Comprehensive Overview
N4-(2,5-dimethylphenyl)-N2-(4-fluorophenyl)pteridine-2,4-diamine (CAS No. 946298-21-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, often referred to by its CAS number 946298-21-1, is a derivative of pteridine, a class of heterocyclic compounds known for their diverse biological activities. The unique structural features of this compound make it a promising candidate for various therapeutic applications.
The chemical structure of N4-(2,5-dimethylphenyl)-N2-(4-fluorophenyl)pteridine-2,4-diamine consists of a pteridine core substituted with two aromatic rings: a 2,5-dimethylphenyl group and a 4-fluorophenyl group. These substituents play a crucial role in modulating the compound's pharmacological properties and biological activity. The presence of the fluorine atom in the 4-position of the phenyl ring is particularly noteworthy, as it can influence the compound's binding affinity and metabolic stability.
Recent studies have highlighted the potential of N4-(2,5-dimethylphenyl)-N2-(4-fluorophenyl)pteridine-2,4-diamine in various therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Research has shown that this compound exhibits neuroprotective effects by inhibiting oxidative stress and reducing inflammation in neuronal cells. These findings are supported by preclinical studies that demonstrate improved cognitive function and reduced neurodegeneration in animal models.
In addition to its neuroprotective properties, N4-(2,5-dimethylphenyl)-N2-(4-fluorophenyl)pteridine-2,4-diamine has also shown potential as an antitumor agent. Studies have indicated that this compound can selectively inhibit the growth of cancer cells while sparing normal cells. The mechanism of action involves the disruption of key signaling pathways involved in cell proliferation and survival. For instance, it has been shown to inhibit the activation of the PI3K/AKT pathway, which is frequently dysregulated in various types of cancer.
The pharmacokinetic properties of N4-(2,5-dimethylphenyl)-N2-(4-fluorophenyl)pteridine-2,4-diamine have also been extensively studied. Research has demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and can readily cross the blood-brain barrier, making it suitable for central nervous system (CNS) disorders. Additionally, its metabolic stability and low toxicity profile make it an attractive candidate for further clinical development.
Clinical trials are currently underway to evaluate the safety and efficacy of N4-(2,5-dimethylphenyl)-N2-(4-fluorophenyl)pteridine-2,4-diamine in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses with no significant adverse effects. These findings are encouraging and pave the way for more advanced clinical trials to assess its therapeutic potential in specific disease indications.
Furthermore, ongoing research is focused on optimizing the formulation and delivery methods of N4-(2,5-dimethylphenyl)-N2-(4-fluorophenyl)pteridine-2,4-diamine. Novel drug delivery systems such as nanoparticles and liposomes are being explored to enhance its bioavailability and target specific tissues or organs. These advancements could significantly improve the therapeutic outcomes and reduce side effects associated with conventional drug delivery methods.
In conclusion, N4-(2,5-dimethylphenyl)-N2-(4-fluorophenyl)pteridine-2,4-diamine (CAS No. 946298-21-1) represents a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry. As more clinical data becomes available, it is anticipated that this compound will play a significant role in advancing the treatment options for various diseases.
946298-21-1 (N4-(2,5-dimethylphenyl)-N2-(4-fluorophenyl)pteridine-2,4-diamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)